Cas no 850568-18-2 (4-(Furfurylaminocarbonyl)phenylboronic acid)

• Product Name: 4-(Furfurylaminocarbonyl)phenylboronic acid
• CAS No: 850568-18-2
• MF: C₁₂H₁₂BNO₄
• MW: 245.038983345032
• MDL: MFCD04115672
• CID: 719808
• PubChem ID: 4982908
• Update Time: 2025-06-11

4-(Furfurylaminocarbonyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-((Furan-2-ylmethyl)carbamoyl)phenyl)boronic acid
• 4-(Furfurylaminocarbonyl)Phenylboronic Acid
• 4-(Furfurylcarbamoyl)benzeneboronic acid
• [4-(furan-2-ylmethylcarbamoyl)phenyl]boronic acid
• 4-((furan-2-ylmethyl)carbamoyl)phenylboronic acid
• Boronic acid,B-[4-[[(2-furanylmethyl)amino]carbonyl]phenyl]-
• AMTB273
• B-[4-[[(2-Furanylmethyl)amino]carbonyl]phenyl]boronic acid (ACI)
• Boronic acid, [4-[[(2-furanylmethyl)amino]carbonyl]phenyl]- (9CI)
• [4-[(Furan-2-ylmethyl)carbamoyl]phenyl]boronic acid
• CS-0174625
• PS-9583
• (4-((Furan-2-ylmethyl)carbamoyl)phenyl)boronicacid
• AB20366
• AKOS015839458
• DA-02348
• SCHEMBL2933285
• DTXSID10407228
• (4-{[(furan-2-yl)methyl]carbamoyl}phenyl)boronic acid
• 850568-18-2
• 4-[(Fur-2-ylmethyl)carbamoyl]benzeneboronic acid
• KXSMENBYQORPAK-UHFFFAOYSA-N
• 4-(Furfurylaminocarbonyl)benzeneboronic acid
• MFCD04115672
• {4-[(furan-2-ylmethyl)carbamoyl]phenyl}boronic acid
• [4-(furfurylaminocarbonyl)phenyl]boronic acid
• I12493
• 4-[(furan-2-ylmethyl)carbamoyl]phenylboronic acid
• 4-(furan-2-ylmethylcarbamoyl)phenylboronic acid
• N-FURFURYL 4-BORONOBENZAMIDE
• 4-([(2-FURYLMETHYL)AMINO]CARBONYL)PHENYLBORONIC ACID
• 4-[(Fur-2-ylmethyl)carbamoyl]benzeneboronic acid 97%
• 4-(FurfurylcarbaMoyl)benzeneboronic acid, 97%
• 4-[(Fur-2-ylmethyl)carbamoyl]benzeneboronic
• 4-(Furfurylaminocarbonyl)phenylboronic acid

• MDL： MFCD04115672
• Inchi： 1S/C12H12BNO4/c15-12(14-8-11-2-1-7-18-11)9-3-5-10(6-4-9)13(16)17/h1-7,16-17H,8H2,(H,14,15)
• InChI Key： KXSMENBYQORPAK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(B(O)O)=CC=1)NCC1=CC=CO1

Computed Properties

• Exact Mass: 245.08600
• Monoisotopic Mass: 245.0859380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.7Ų

Experimental Properties

• Density: 1.312
• Melting Point: 134-140°C
• Refractive Index: 1.595
• PSA: 82.70000
• LogP: 0.28030
• pka: 8.09±0.16(Predicted)

4-(Furfurylaminocarbonyl)phenylboronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-(Furfurylaminocarbonyl)phenylboronic acid

Comprehensive Guide to 4-(Furfurylaminocarbonyl)phenylboronic acid (CAS No. 850568-18-2): Properties, Applications, and Innovations

4-(Furfurylaminocarbonyl)phenylboronic acid (CAS No. 850568-18-2) is a specialized boronic acid derivative with a unique molecular structure that combines a furfurylamine moiety with a phenylboronic acid group. This compound has garnered significant attention in recent years due to its versatile applications in organic synthesis, pharmaceutical research, and material science. Its CAS number 850568-18-2 serves as a critical identifier for researchers and manufacturers seeking high-purity reagents for advanced chemical processes.

The growing interest in boronic acid-based compounds like 4-(Furfurylaminocarbonyl)phenylboronic acid aligns with current trends in green chemistry and sustainable drug development. Scientists frequently search for "boronic acid Suzuki coupling" or "furfurylamine derivatives in medicine," reflecting the compound's relevance in modern research. Its molecular structure enables participation in key reactions such as transesterification and bioconjugation, making it valuable for creating targeted therapeutics and smart materials.

In pharmaceutical applications, CAS 850568-18-2 demonstrates remarkable potential as a protease inhibitor scaffold and glycoconjugate recognition element. Recent studies highlight its role in developing diabetes management compounds, addressing one of today's most pressing global health challenges. The compound's furfuryl group contributes to enhanced bioavailability, while its boronic acid moiety facilitates pH-sensitive drug release mechanisms – a hot topic in "responsive drug delivery systems" research.

Material scientists value 4-(Furfurylaminocarbonyl)phenylboronic acid for its ability to form self-assembled monolayers and polymer networks. The compound's dual functionality enables creation of stimuli-responsive hydrogels, particularly relevant for "smart wound dressings" and "biosensor interfaces" – frequently searched terms in advanced materials science. Its boronate ester formation capability allows dynamic crosslinking in recyclable polymers, contributing to the circular economy paradigm.

From a synthetic chemistry perspective, 850568-18-2 serves as a valuable intermediate for constructing heterocyclic compounds and bioconjugates. The furfurylaminocarbonyl group provides a handle for subsequent click chemistry modifications, while the phenylboronic acid component enables directed assembly of complex architectures. These properties make it particularly useful in "fragment-based drug discovery" approaches that dominate current medicinal chemistry strategies.

Quality control of 4-(Furfurylaminocarbonyl)phenylboronic acid requires careful attention to purity standards and storage conditions. Researchers often inquire about "boronic acid stability" and "handling precautions," as these factors significantly impact experimental outcomes. Proper characterization typically involves HPLC analysis, NMR spectroscopy, and mass spectrometry to verify the compound's structural integrity and confirm the absence of hydrolysis byproducts.

The commercial availability of CAS 850568-18-2 has expanded significantly to meet growing demand from biotech startups and academic research groups. Suppliers now offer various packaging options ranging from milligram quantities for screening purposes to kilogram scales for process development. This accessibility supports the compound's increasing adoption in high-throughput screening platforms and combinatorial chemistry applications.

Future research directions for 4-(Furfurylaminocarbonyl)phenylboronic acid may explore its potential in theragnostic systems that combine therapy and diagnostics – a trending topic in precision medicine. The compound's inherent fluorescence properties and molecular recognition capabilities position it as a promising candidate for developing dual-function agents. Additionally, its application in bioorthogonal chemistry could revolutionize in vivo labeling techniques currently being investigated for advanced imaging modalities.

Environmental considerations for 850568-18-2 follow standard protocols for boron-containing compounds, with particular attention to waste stream management. The scientific community shows increasing interest in "green synthesis of boronic acids" and "biodegradable boron derivatives," reflecting broader sustainability concerns. Manufacturers have responded by developing eco-friendly purification methods and recovery processes for this valuable chemical building block.

In conclusion, 4-(Furfurylaminocarbonyl)phenylboronic acid (CAS No. 850568-18-2) represents a multifaceted compound bridging chemical biology, materials engineering, and pharmaceutical sciences. Its unique molecular architecture continues to inspire innovative applications across diverse research fields, while commercial availability ensures broad accessibility for scientific advancement. As understanding of boronic acid chemistry deepens, this compound will likely play an increasingly prominent role in addressing contemporary scientific and technological challenges.